Cas no 31968-98-6 (2-Piperazineethanamine,N-ethyl-4-methyl-)

2-Piperazineethanamine,N-ethyl-4-methyl- structure
31968-98-6 structure
Product Name:2-Piperazineethanamine,N-ethyl-4-methyl-
CAS No:31968-98-6
MF:C9H21N3
MW:171.283141851425
CID:300188
PubChem ID:12267734
Update Time:2025-04-19

2-Piperazineethanamine,N-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazineethanamine,N-ethyl-4-methyl-
    • N-ethyl-2-(4-methylpiperazin-2-yl)ethanamine
    • 1-Methyl-3-[2-(ethylamino)ethyl]piperazine
    • Piperazine,3-[2-(ethylamino)ethyl]-1-methyl- (8CI)
    • 31968-98-6
    • 2-Piperazineethanamine,N-ethyl-4-methyl-(9CI)
    • N-Ethyl-2-(4-methylpiperazin-2-yl)ethan-1-amine
    • ethyl-[2-(4-methyl-piperazin-2-yl)-ethyl]-amine
    • DTXSID00483197
    • Inchi: 1S/C9H21N3/c1-3-10-5-4-9-8-12(2)7-6-11-9/h9-11H,3-8H2,1-2H3
    • InChI Key: YVOBFOBRRDUCNI-UHFFFAOYSA-N
    • SMILES: N1(C)CCNC(CCNCC)C1

Computed Properties

  • Exact Mass: 171.17373
  • Monoisotopic Mass: 171.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 27.3Ų

Experimental Properties

  • PSA: 27.3
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